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molecular formula C10H14N2O2 B8705979 2,6-Diethyl-4-nitroaniline

2,6-Diethyl-4-nitroaniline

Cat. No. B8705979
M. Wt: 194.23 g/mol
InChI Key: HTGVSRAUFWFPJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06124341

Procedure details

To a stirred solution of 2,6-diethylaniline (5.0 g, 34 mmol) in concentrated sulfuric acid (30 mL) at 0° C. was added dropwise concentrated nitric acid (15.9M, 2.10 mL, 34 mmol). The cooling bath was removed, and the reaction was stirred for 3 hours at ambient temperature. After pouring the reaction mixture into ice, the solution was neutralized using 4N sodium hydroxide and extracted with methylene chloride (3×50 mL). The extracts were dried with sodium sulfate, and solvents were removed in vacuo to give the title compound.
Name
2,6-diethylaniline
Quantity
5 g
Type
reactant
Reaction Step One
Name
nitric acid
Quantity
2.1 mL
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
30 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[CH2:1]([C:3]1[CH:9]=[CH:8][CH:7]=[C:6]([CH2:10][CH3:11])[C:4]=1[NH2:5])[CH3:2].[N+:12]([O-])([OH:14])=[O:13]>S(=O)(=O)(O)O>[CH2:1]([C:3]1[CH:9]=[C:8]([N+:12]([O-:14])=[O:13])[CH:7]=[C:6]([CH2:10][CH3:11])[C:4]=1[NH2:5])[CH3:2]

Inputs

Step One
Name
2,6-diethylaniline
Quantity
5 g
Type
reactant
Smiles
C(C)C1=C(N)C(=CC=C1)CC
Name
nitric acid
Quantity
2.1 mL
Type
reactant
Smiles
[N+](=O)(O)[O-]
Name
sulfuric acid
Quantity
30 mL
Type
solvent
Smiles
S(O)(O)(=O)=O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction was stirred for 3 hours at ambient temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The cooling bath was removed
ADDITION
Type
ADDITION
Details
After pouring the reaction mixture into ice
EXTRACTION
Type
EXTRACTION
Details
extracted with methylene chloride (3×50 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The extracts were dried with sodium sulfate, and solvents
CUSTOM
Type
CUSTOM
Details
were removed in vacuo

Outcomes

Product
Details
Reaction Time
 3 h
Name
title compound
Type
product
Smiles
C(C)C1=C(N)C(=CC(=C1)[N+](=O)[O-])CC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.